Cas no 2305253-74-9 ([5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-yl]methanol)

• Product Name: [5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-yl]methanol
• CAS No: 2305253-74-9
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 6500222
• PubChem ID: 138987820
• Update Time: 2025-05-21

[5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 2305253-74-9
• EN300-6749016
• [5-(pentafluoroethoxy)pyridin-2-yl]methanol
• [5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-yl]methanol

• Inchi： 1S/C8H6F5NO2/c9-7(10,11)8(12,13)16-6-2-1-5(4-15)14-3-6/h1-3,15H,4H2
• InChI Key： XNIIIAHNXPALGO-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(OC1=CN=C(CO)C=C1)F

Computed Properties

• Exact Mass: 243.03186924g/mol
• Monoisotopic Mass: 243.03186924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Additional information on [5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-yl]methanol

[5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-yl]methanol: A Comprehensive Overview

[5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-yl]methanol (CAS No. 2305253-74-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive pentafluoroethoxy substituent on a pyridine ring, which imparts unique chemical and biological properties. In this article, we will delve into the structure, synthesis, and potential applications of [5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-yl]methanol, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

The molecular structure of [5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-yl]methanol is composed of a pyridine ring with a pentafluoroethoxy group attached at the 5-position and a hydroxymethyl group at the 2-position. The presence of the pentafluoroethoxy group significantly influences the compound's electronic and steric properties. Fluorine atoms are known for their strong electron-withdrawing effect, which can enhance the compound's lipophilicity and metabolic stability. Additionally, the hydroxymethyl group provides a reactive site for further functionalization and derivatization.

Synthesis and Preparation

The synthesis of [5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-yl]methanol has been extensively studied in recent literature. One common approach involves the nucleophilic substitution of a suitable pyridine derivative with a pentafluoroethoxy halide. For instance, 5-chloropyridine-2-carbaldehyde can be reacted with pentafluoroethyl triflate in the presence of a base to form the desired intermediate. Subsequent reduction of the aldehyde to an alcohol using a reducing agent such as sodium borohydride yields the final product.

Biological Activity and Applications

[5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-yl]methanol has shown promising biological activity in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For example, it has been reported to exhibit potent inhibitory activity against certain kinases and proteases, which are key targets in cancer and inflammatory diseases. The unique combination of fluorinated substituents and the hydroxymethyl group contributes to its high binding affinity and selectivity.

In addition to its enzymatic inhibition properties, [5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-yl]methanol has also been explored for its potential as a lead compound in drug discovery programs. Its structural features make it an attractive candidate for optimization through medicinal chemistry approaches. Researchers have used this compound as a scaffold to develop more potent and selective analogs with improved pharmacokinetic profiles.

Pharmacological Studies

Pharmacological studies on [5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-yl]methanol have provided valuable insights into its mechanism of action and therapeutic potential. In vitro assays have shown that it can effectively inhibit the activity of specific enzymes at low micromolar concentrations. Furthermore, in vivo studies using animal models have demonstrated its efficacy in reducing tumor growth and inflammation.

The safety profile of [5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-yl]methanol has also been evaluated in preclinical studies. These studies have indicated that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs or systems. However, further investigations are needed to fully understand its long-term safety and potential side effects.

Clinical Development

The promising preclinical results have led to the initiation of clinical trials to evaluate the safety and efficacy of [5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-yl]methanol in human subjects. Early-phase clinical trials are currently underway to assess its pharmacokinetics and pharmacodynamics in healthy volunteers and patients with specific diseases. Preliminary data from these trials have shown encouraging results regarding its tolerability and biological activity.

If these trials continue to yield positive outcomes, [5-(1,1,2,2,2-Pentafluoroethoxy)pyridin-2-yl]methanol could potentially advance to later stages of clinical development and eventually become an approved therapeutic agent for various conditions.

Conclusion

In conclusion,[5-(1 , 1 , 2 , 2 , 3 -Pentafluoroethoxy)pyridin - 3 - yl ] methanol strong > (CAS No . 3053 -74 -9 ) is a promising compound with unique chemical properties that make it highly relevant for medicinal chemistry research . Its potential as an enzyme inhibitor , lead compound for drug discovery , and therapeutic agent highlights its significance in advancing our understanding of disease mechanisms and developing new treatments . Ongoing research efforts will continue to uncover new applications and optimize its properties for clinical use . p >